2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide

• IUPAC Name: 2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide
• InChI: InChI=1S/C14H20N2O2/c1-11-8-16(9-12(2)18-11)10-14(17)15-13-6-4-3-5-7-13/h3-7,11-12H,8-10H2,1-2H3,(H,15,17)
• InChI Key: VBCPUBPXAKQFMO-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC(=O)NC2=CC=CC=C2
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide, also known as DMPPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DMPPA is a morpholine derivative that has been synthesized using various methods.

Scientific Research Applications

2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to be a potent inhibitor of various enzymes such as acetylcholinesterase and butyrylcholinesterase. 2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide has also been studied for its potential applications in the treatment of Alzheimer's disease, as it has been found to improve cognitive function in animal models.

Mechanism of Action

2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide exerts its effects by inhibiting the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes that break down acetylcholine in the brain. By inhibiting these enzymes, 2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide increases the levels of acetylcholine in the brain, which leads to improved cognitive function.
Biochemical and Physiological Effects:
2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide has been found to have various biochemical and physiological effects. It has been found to improve cognitive function, reduce inflammation, and have neuroprotective effects. 2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide has several advantages for lab experiments. It is a potent inhibitor of acetylcholinesterase and butyrylcholinesterase, which makes it useful for studying the role of these enzymes in various biological processes. 2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide is also relatively easy to synthesize, which makes it readily available for research purposes. However, 2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in some experimental settings. 2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide also has a relatively short half-life, which can limit its effectiveness in some studies.

Future Directions

There are several future directions for research on 2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide. One area of interest is the development of new synthetic methods for 2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide that can improve its yield and purity. Another area of interest is the development of new formulations of 2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide that can improve its solubility and bioavailability. Additionally, further studies are needed to explore the potential applications of 2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide in the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease. Finally, more research is needed to understand the long-term effects of 2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide on the brain and body.
Conclusion:
2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It has been found to be a potent inhibitor of acetylcholinesterase and butyrylcholinesterase, which makes it useful for studying the role of these enzymes in various biological processes. 2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide has several advantages for lab experiments, including its potency and ease of synthesis, but also has some limitations, including poor solubility and a relatively short half-life. Future research on 2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide should focus on the development of new synthetic methods and formulations, as well as further exploring its potential applications in the treatment of neurological disorders.

Synthesis Methods

2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide can be synthesized using various methods. One of the most commonly used methods is the reaction between 2,6-dimethylmorpholine and N-phenylacetyl chloride in the presence of a base such as triethylamine. This method results in the formation of 2-(2,6-dimethylmorpholin-4-yl)-N-phenylacetamide with a yield of around 80%.